{5-[(5-fluoro-2-methylphenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methyl 2,4-dichlorobenzenecarboxylate

• IUPAC Name: [5-(5-fluoro-2-methylphenyl)sulfanyl-1-methyl-3-phenylpyrazol-4-yl]methyl 2,4-dichlorobenzoate
• InChI: InChI=1S/C25H19Cl2FN2O2S/c1-15-8-10-18(28)13-22(15)33-24-20(23(29-30(24)2)16-6-4-3-5-7-16)14-32-25(31)19-11-9-17(26)12-21(19)27/h3-13H,14H2,1-2H3
• InChI Key: VUFMURRAMGHRJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)SC2=C(C(=NN2C)C3=CC=CC=C3)COC(=O)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C25H19Cl2FN2O2S
• Molecular Weight: 501.4 g/mol

Description

{5-[(5-fluoro-2-methylphenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methyl 2,4-dichlorobenzenecarboxylate is a useful research compound. Its molecular formula is C25H19Cl2FN2O2S and its molecular weight is 501.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds related to {5-[(5-fluoro-2-methylphenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methyl 2,4-dichlorobenzenecarboxylate have been synthesized and characterized in various studies. For example, derivatives including N-phenylpyrazolyl aryl methanones containing arylthio/sulfinyl/sulfonyl groups were synthesized and characterized, showing herbicidal and insecticidal activities (Wang et al., 2015). Similarly, the hybrid molecule with 1,3,4-thiadiazole and dichloroacetic acid moieties was synthesized, and its structure confirmed, showing anticancer properties in vitro (Yushyn et al., 2022).

Antimicrobial Activity

Several studies have reported the antimicrobial activity of compounds related to this chemical structure. For instance, antimicrobial activity was observed in compounds synthesized by the reaction of N-{[3-(2,4-dichloro-5-fluoro phenyl)-1H-pyrazol-4-yl] methylene} substituted anilin with chloroacetyl chloride and thioglycolic acid respectively (Mistry et al., 2016). Additionally, novel 2-[1-(5-chloro-2-methoxy-phenyl)-5-methyl-1H-pyrazol-4-yl]-5-(substituted-phenyl)-[1,3,4]oxadiazoles exhibited significant antibacterial activity against various bacterial strains (Rai et al., 2009).

Catalytic and Transformation Applications

Compounds within this chemical family have also shown potential in catalytic and transformation processes. Sulfuric acid ([3-(3-silicapropyl)sulfanyl]propyl)ester was employed as a recyclable catalyst for the condensation reaction between aromatic aldehydes and 3-methyl-l-phenyl-5-pyrazolone, showing that the catalyst could be recycled and used in multiple runs without losing catalytic activity (Tayebi et al., 2011). Moreover, the spirocyclic 3H-pyrazoles formed by reactions of methyl, phenyl, and p-tolyl phenylethynyl sulfones with 9-diazofluorene underwent thermal, acid-catalyzed, and photolytic transformations, providing insights into the reactivity and potential applications of these compounds (Vasin et al., 2014).